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CAS No.: 65071-98-9
Cat. No.: B7771454
Get Quote
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An In-depth Technical Guide to 2-Hydroxyethyl Acetate: Properties, Synthesis, and
Applications

Introduction

2-Hydroxyethyl acetate, also known as ethylene glycol monoacetate, is a bifunctional organic
molecule featuring both a primary hydroxyl and an ester functional group.[1] This unique
structural arrangement confers distinct solvency characteristics and establishes it as a versatile
intermediate in organic synthesis.[1] Its physical state is that of an almost odorless, clear,
colorless liquid.[2][3] This guide offers a comprehensive technical overview of its chemical
properties, synthesis, characterization, applications, and safety protocols, designed for
researchers, scientists, and professionals in drug development and chemical manufacturing.

Part 1: Chemical Identity and Physicochemical
Properties

Accurate identification is the foundation of all chemical research and application. 2-
Hydroxyethyl acetate is unambiguously defined by its molecular structure and a set of unique

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b7771454#bc-rfq
https://www.benchchem.com/product/b7771454/docs?utm_src=pdf-body#2-hydroxyethyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b7771454/docs?utm_src=pdf-body#2-hydroxyethyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b165343
https://www.benchchem.com/product/b165343
https://pubchem.ncbi.nlm.nih.gov/compound/10960
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9356416.htm
https://www.benchchem.com/product/b7771454/docs?utm_src=pdf-body#2-hydroxyethyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b7771454/docs?utm_src=pdf-body#2-hydroxyethyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

identifiers. The molecule is the monoester of ethylene glycol and acetic acid, comprising a two-

carbon backbone with a hydroxyl group at one terminus and an acetate group at the other.[1]

Core ldentifiers

A summary of the essential identification parameters for 2-Hydroxyethyl acetate is provided

below.

Identifier Value Source(s)

IUPAC Name 2-hydroxyethyl acetate [2]

Molecular Formula CaHsOs3 [21[3114]

Molecular Weight 104.10 g/mol [2][5]

CAS Number 542-59-6 [2][3][6]
Ethylene glycol monoacetate,
2-Acetoxyethanol, Glycol

Synonyms [21[61171[8]
monoacetate, 3-Hydroxyethyl
acetate

SMILES CC(=0)0CcCO [2][5]
HXDLWJIWIAHWIKI-

InChl Key [2][9]

UHFFFAOYSA-N

Chemical Structure

The structural formula of 2-Hydroxyethyl acetate is visualized below.

Caption: Chemical structure of 2-Hydroxyethyl acetate.

Physicochemical Properties

The utility of 2-Hydroxyethyl acetate in various applications is dictated by its physical and

chemical properties. It is fully miscible with water and also soluble in many common organic

solvents.[3][6]
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Property Value Source(s)
Appearance Clear, colorless liquid [2][3][10]
Boiling Point 182 °C [4]16]
Density 1.11 g/cm3 (at 20 °C) [41[6]

Flash Point 102 °C [41[6]
Refractive Index (n20/D) 1.42 [3114]
Water Solubility Completely miscible [41[6][10]

N Soluble in alcohol, ether,
Solubility [3][10]
benzene, toluene

Part 2: Synthesis and Quality Control
Fischer Esterification: The Primary Synthetic Route

The most prevalent method for synthesizing 2-Hydroxyethyl acetate is the Fischer
esterification of ethylene glycol with acetic acid.[1] This reaction is an acid-catalyzed process

that exists in equilibrium.

Mechanism Insight: The reaction is initiated by the protonation of the carbonyl oxygen on acetic
acid by a strong acid catalyst (e.g., H2SOa). This step increases the electrophilicity of the
carbonyl carbon, making it highly susceptible to nucleophilic attack from one of the hydroxyl
groups of ethylene glycol. A tetrahedral intermediate is formed, which then eliminates a
molecule of water to yield the protonated ester. Deprotonation gives the final product, 2-
Hydroxyethyl acetate. The process is reversible, and the removal of water is crucial to drive
the equilibrium toward the product side. It is important to control the stoichiometry of the
reactants, as a subsequent esterification can occur at the remaining hydroxyl group, leading to
the formation of ethylene glycol diacetate as a byproduct.[1]

Experimental Protocol: Laboratory-Scale Synthesis

This protocol describes a self-validating workflow where the final product's identity and purity
are confirmed through spectroscopic analysis.
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Materials:

» Ethylene glycol

» Glacial acetic acid

o Concentrated sulfuric acid (catalyst)

» Saturated sodium bicarbonate solution

e Anhydrous potassium carbonate (K2COs) for drying[3][10]
o Standard laboratory glassware for reflux and distillation

Workflow:
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Reaction Setup

1. Charge reactor with
ethylene glycol and acetic acid.

l

2. Add catalytic amount
of conc. H2SOa.

SyntLesis

3. Heat mixture to reflux
(monitor reaction progress).

Work-up &lPurification

4. Cool mixture and neutralize
with NaHCOs solution.

'

5. Separate organic layer.

'

6. Dry organic layer
over anhydrous KzCO:s.

'

7. Purify by fractional
distillation under reduced pressure.

Valioiation

8. Characterize product using
H NMR, IR Spectroscopy.

Click to download full resolution via product page

Caption: Experimental workflow for synthesis and validation.
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Detailed Steps:

Reaction: In a round-bottom flask equipped with a reflux condenser, combine ethylene glycol
and a molar excess of glacial acetic acid.

Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid while stirring.

Reflux: Heat the mixture to reflux for several hours. The reaction can be monitored by
techniques like thin-layer chromatography (TLC) or gas chromatography (GC).

Neutralization: After cooling to room temperature, carefully neutralize the excess acid by
washing the reaction mixture with a saturated solution of sodium bicarbonate until
effervescence ceases.

Extraction & Drying: Separate the organic layer and dry it over anhydrous potassium
carbonate.[10] Calcium chloride should be avoided as it can form adducts with the alcohol.

Purification: Purify the crude product by fractional distillation under reduced pressure to
obtain pure 2-Hydroxyethyl acetate.

Part 3: Spectroscopic Profile

Structural confirmation and purity assessment are critical. Spectroscopic data provides a

definitive fingerprint for the molecule.

'H NMR Spectroscopy: The proton NMR spectrum provides unambiguous structural
information. Key expected signals include a singlet around 2.1 ppm corresponding to the
three protons of the acetyl group (CHs), two triplets between 3.7 and 4.2 ppm for the two
methylene groups (-CH2-CHz-), and a broad singlet for the hydroxyl proton (-OH), whose
chemical shift is dependent on concentration and solvent.[9]

Infrared (IR) Spectroscopy: IR analysis confirms the presence of the key functional groups.
The spectrum will exhibit a strong, sharp absorption band around 1740 cm~! characteristic of
the ester carbonyl (C=0) stretch. A broad absorption band will also be present in the region
of 3400-3500 cm~1, corresponding to the O-H stretch of the hydroxyl group.[2]

Part 4: Industrial and Research Applications
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The dual functionality of 2-Hydroxyethyl acetate makes it a valuable compound in various
fields.

» Solvent Applications: It serves as an effective solvent for a range of materials including
nitrocellulose, cellulose acetate, and camphor.[3][10] Its low volatility and high solvency
make it suitable for use in lacquers, enamels, and dyes.

o Chemical Intermediate: With both a nucleophilic hydroxyl group and an electrophilic ester
carbonyl carbon (after protonation), it is a versatile building block in organic synthesis. It can
participate in reactions such as transesterification, further esterification, and etherification.

o Cosmetics: The compound and its derivatives, such as Laneth-10 acetate, are used in
cosmetic formulations.[2]

Part 5: Safety and Handling

Understanding the hazards and proper handling procedures is paramount for safe laboratory
and industrial use.

Hazard Identification

2-Hydroxyethyl acetate is classified as a substance that causes serious eye damage and may
cause skin, respiratory, and digestive tract irritation.[6][8][11]

. Precautionary
GHS Pictogram(s) Hazard Statement(s)
Statement(s)

) P280: Wear eye
] H318: Causes serious eye ] ]
Corrosion protection/face protection.[6]
damage. (1]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[6]
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Handling and Storage Protocols

» Ventilation: Always handle in a well-ventilated area or under a chemical fume hood to keep
airborne concentrations low.[8][11]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.[11] Face shields are recommended when handling larger quantities.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing materials.[8][10]

o First Aid: In case of eye contact, immediately flush with plenty of water for at least 15
minutes and seek immediate medical attention.[8] For skin contact, wash off with soap and
plenty of water.[11]

Conclusion

2-Hydroxyethyl acetate is a fundamentally important organic compound with a well-
characterized profile. Its unique bifunctional nature underpins its widespread use as both a
solvent and a synthetic intermediate. A thorough understanding of its properties, synthesis via
Fischer esterification, and strict adherence to safety protocols are essential for its effective and
safe application in research and industry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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